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Compound of Interest

Compound Name: Tetrapeptide-5

Cat. No.: B611305

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the signaling pathways of Tetrapeptide-5
and related tetrapeptides in endothelial cells. The content is structured to offer a
comprehensive understanding of their mechanisms of action, supported by quantitative data,
detailed experimental protocols, and visual diagrams of the signaling cascades.

Acetyl Tetrapeptide-5

Acetyl Tetrapeptide-5 is a synthetic peptide primarily recognized for its efficacy in cosmetic
formulations for reducing periorbital puffiness and dark circles. Its mechanism of action in
endothelial cells is centered on the inhibition of Angiotensin-Converting Enzyme (ACE), leading
to a cascade of events that enhance vascular stability.

Signaling Pathway

The primary target of Acetyl Tetrapeptide-5 in endothelial cells is Angiotensin-Converting
Enzyme (ACE). By inhibiting ACE, the peptide prevents the conversion of angiotensin | to
angiotensin Il, a potent vasoconstrictor. Simultaneously, ACE inhibition leads to an increase in
the levels of bradykinin, as ACE is also responsible for its degradation.[1] Bradykinin, a potent
vasodilator, then binds to its B2 receptor on the endothelial cell surface, triggering a signaling
cascade that involves the activation of endothelial Nitric Oxide Synthase (eNOS).[2][3][4]
Activated eNOS produces nitric oxide (NO), a key signaling molecule that promotes
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vasodilation and has anti-inflammatory properties. This leads to improved microcirculation and
a reduction in vascular permeability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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